Cas no 2228475-55-4 (tert-butyl N-1-(1-aminocyclopropyl)cyclohexylcarbamate)

• Product Name: tert-butyl N-1-(1-aminocyclopropyl)cyclohexylcarbamate
• CAS No: 2228475-55-4
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 5996086
• PubChem ID: 165641979
• Update Time: 2025-05-21

tert-butyl N-1-(1-aminocyclopropyl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(1-aminocyclopropyl)cyclohexylcarbamate
• tert-butyl N-[1-(1-aminocyclopropyl)cyclohexyl]carbamate
• EN300-1883655
• 2228475-55-4

• Inchi： 1S/C14H26N2O2/c1-12(2,3)18-11(17)16-14(13(15)9-10-13)7-5-4-6-8-14/h4-10,15H2,1-3H3,(H,16,17)
• InChI Key： CLPIQAMVKSOPKI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CCCCC1)C1(CC1)N)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-(1-aminocyclopropyl)cyclohexylcarbamate

tert-butyl N-1-(1-aminocyclopropyl)cyclohexylcarbamate (CAS No. 2228475-55-4)

tert-butyl N-1-(1-aminocyclopropyl)cyclohexylcarbamate is a complex organic compound with the CAS registry number 2228475-55-4. This compound belongs to the class of carbamates, which are widely used in various chemical and pharmaceutical applications. The structure of this compound is characterized by a cyclohexane ring substituted with an amino group and a tert-butyl carbamate moiety. The presence of the cyclopropyl group introduces unique electronic and steric properties, making this compound a subject of interest in both academic and industrial research.

The synthesis of tert-butyl N-1-(1-aminocyclopropyl)cyclohexylcarbamate typically involves multi-step organic reactions, including nucleophilic substitution, amide formation, and carbamate coupling. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, the use of transition metal catalysts has significantly improved the yield and selectivity in the formation of the cyclopropane ring, a critical step in the synthesis process.

In terms of applications, tert-butyl N-1-(1-aminocyclopropyl)cyclohexylcarbamate has shown potential in the field of medicinal chemistry. Its structure suggests possible interactions with various biological targets, including enzymes and receptors. Recent studies have explored its role as a modulator of ion channels, which are critical in neurological and cardiovascular functions. Preclinical data indicate that this compound exhibits promising activity in models of epilepsy and chronic pain, highlighting its potential as a lead molecule for drug development.

The pharmacokinetic properties of tert-butyl N-1-(1-aminocyclopropyl)cyclohexylcarbamate have also been investigated extensively. Research indicates that the compound demonstrates moderate oral bioavailability and favorable tissue distribution profiles. These attributes make it a suitable candidate for further preclinical testing in various therapeutic areas. Additionally, studies on its metabolic pathways have provided insights into its stability and clearance mechanisms, which are essential for optimizing dosing regimens in clinical trials.

In recent years, there has been growing interest in leveraging computational chemistry tools to predict the biological activity of compounds like tert-butyl N-1-(1-aminocyclopropyl)cyclohexylcarbamate. Advanced molecular modeling techniques, such as docking simulations and machine learning algorithms, have been employed to identify potential binding sites and predict activity against specific targets. These computational approaches have significantly accelerated the drug discovery process by reducing the need for extensive experimental screening.

The environmental impact of tert-butyl N-1-(1-aminocyclopropyl)cyclohexylcarbamate is another area of active research. Assessments of its biodegradability and toxicity to aquatic organisms have been conducted to ensure compliance with regulatory standards. Results suggest that the compound exhibits low acute toxicity and moderate biodegradation rates under standard conditions. These findings are crucial for determining its safe handling and disposal practices in industrial settings.

In conclusion, tert-butyl N-1-(1-aminocyclopropyl)cyclohexylcarbamate (CAS No. 2228475-55-4) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structure, coupled with recent advancements in synthesis and computational methods, positions it as a valuable tool for exploring novel therapeutic interventions. Continued research into its pharmacological properties, coupled with rigorous safety assessments, will undoubtedly contribute to its broader application in the field of medicine.